Cas no 2228447-17-2 (3-(2-methoxy-4-nitrophenyl)propane-1-thiol)

• Product Name: 3-(2-methoxy-4-nitrophenyl)propane-1-thiol
• CAS No: 2228447-17-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6042635
• PubChem ID: 165846568
• Update Time: 2025-10-28

3-(2-methoxy-4-nitrophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4-nitrophenyl)propane-1-thiol
• 2228447-17-2
• EN300-1758945

• Inchi： 1S/C10H13NO3S/c1-14-10-7-9(11(12)13)5-4-8(10)3-2-6-15/h4-5,7,15H,2-3,6H2,1H3
• InChI Key： VFLNDMKKGTXNLT-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56Ų

Additional information on 3-(2-methoxy-4-nitrophenyl)propane-1-thiol

Introduction to 3-(2-Methoxy-4-Nitrophenyl)propane-1-thiol (CAS No. 2228447-17-2)

3-(2-Methoxy-4-nitrophenyl)propane-1-thiol, with the CAS number 2228447-17-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a thiol group (-SH) attached to a propyl chain, which is further substituted with a 2-methoxy-4-nitrophenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 3-(2-methoxy-4-nitrophenyl)propane-1-thiol typically involves multi-step reactions, including the formation of the nitrophenyl derivative and subsequent thiolation. The detailed synthetic route can vary depending on the specific requirements and available starting materials. One common approach involves the reaction of 2-methoxy-4-nitrobenzaldehyde with an appropriate thiol precursor, followed by reduction and functional group manipulation to achieve the desired product. The synthetic pathway is crucial for optimizing yield and purity, which are essential for both academic research and industrial applications.

In the realm of medicinal chemistry, 3-(2-methoxy-4-nitrophenyl)propane-1-thiol has shown promise as a lead compound for the development of novel therapeutic agents. The thiol group can participate in various biological processes, such as redox reactions and protein modification, while the nitrophenyl moiety can influence pharmacokinetic properties and target specificity. Recent studies have explored its potential as an antioxidant, anti-inflammatory agent, and even as a candidate for cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent cytotoxic activity against several cancer cell lines, suggesting its potential as a scaffold for drug discovery.

Beyond its medicinal applications, 3-(2-methoxy-4-nitrophenyl)propane-1-thiol has also found utility in materials science. The presence of the thiol group makes it an excellent candidate for surface modification and self-assembled monolayer (SAM) formation on gold surfaces. This property is leveraged in the development of biosensors and other nanotechnology applications. Research in this area has shown that SAMs formed from this compound exhibit high stability and reproducibility, making them suitable for various analytical and sensing applications.

The physical and chemical properties of 3-(2-methoxy-4-nitrophenyl)propane-1-thiol have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into its molecular structure and functional group interactions. For example, NMR spectroscopy can reveal the chemical shifts of specific protons and carbons, while MS can confirm its molecular weight and fragmentation patterns. Such data are crucial for understanding the behavior of this compound in different environments and for optimizing its use in various applications.

The safety profile of 3-(2-methoxy-4-nitrophenyl)propane-1-thiol is an important consideration for both research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in a secure location away from incompatible substances.

In conclusion, 3-(2-methoxy-4-nitrophenyl)propane-1-thiol (CAS No. 2228447-17-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.